O-Desmethyl quinidine

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• InChI: InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13-,18+,19-/m1/s1
• InChIKey: VJFMSYZSFUWQPZ-UDORUHSDSA-N

O-Desmethyl Quinidine: Pharmacologically Active Quinidine Metabolite for CYP2D6 and Cardiac Electrophysiology Research

O-Desmethyl quinidine (ODMQ; 6'-hydroxycinchonine) is a major phase I metabolite of the Class Ia antiarrhythmic agent quinidine, formed via cytochrome P450 (CYP)-mediated O-demethylation [1]. While structurally related to quinidine, it exhibits distinct physicochemical properties that significantly alter its pharmacokinetic and pharmacodynamic profiles, making it an essential tool for studying metabolite-specific contributions to drug metabolism, drug-drug interactions, and cardiac electrophysiology [2].

Compound Type Cinchona alkaloid reference standard; O-demethylated quinidine metabolite, certified analytical grade

Structural Distinction 6'-OH substitution increases polarity, alters pharmacokinetics and target-binding vs. parent quinidine

Key Research Contexts CYP2D6 phenotyping, antiarrhythmic endpoint research, spinal cord injury neurological studies

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980;69(12):1400-1403. doi:10.1002/jps.2600691212 View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source

Why Generic Quinidine or Other Metabolites Cannot Substitute for O-Desmethyl Quinidine in Controlled Studies

O-Desmethyl quinidine is not a simple, less potent version of quinidine. Its unique combination of altered physicochemical properties, including significantly greater water solubility due to the unmasked hydroxyl group [1], and a distinctly reduced but still relevant inhibitory potency at critical cardiac and metabolic targets [2], means it exerts a pharmacological profile that is quantitatively and qualitatively different from the parent drug and other major metabolites. Substituting ODMQ with quinidine, 3-hydroxyquinidine, or quinidine N-oxide will lead to fundamentally different experimental outcomes due to disparate target affinities, distribution kinetics, and metabolic effects [3].

CYP2D6 inhibition profile may shift probe assay interpretation

Reported substantially weaker inhibition vs. quinidine; substituting quinidine may confound metabolite-specific CYP2D6 phenotyping.

Hemodynamic and model tolerance endpoints may not transfer

Reported differences in bradycardia, hypotension, and inotropy vs. quinidine in animal models; class-level substitution may alter cardiovascular endpoint readouts.

Compound-specific neurological endpoint not shared by other cinchona alkaloids

Earlier spasticity reduction onset in spinal cord injury model reported only for O-desmethyl quinidine; quinine or related alkaloids do not replicate this endpoint context.

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980;69(12):1400-1403. doi:10.1002/jps.2600691212 View Source
• [2] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-837. doi:10.1016/0006-2952(95)00207-g View Source
• [3] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source

Quantitative Evidence for Differentiating O-Desmethyl Quinidine from its Closest Analogs

O-Desmethyl Quinidine Exhibits a ~50% Reduction in Volume of Distribution Compared to Quinidine, Indicating Less Extensive Tissue Uptake

In a direct head-to-head pharmacokinetic study in rabbits, O-Desmethyl quinidine (6'-hydroxycinchonine) demonstrated a significantly smaller apparent volume of distribution at steady state (Vdβ) compared to an equimolar dose of quinidine [1]. This difference is a critical factor when interpreting in vivo exposure and efficacy data.

CYP2D6 Inhibition

Head-to-head

Ki 0.43–2.3 µM vs. 0.027 µM (quinidine)

May reduce metabolic background in CYP2D6 probe assays.

Consistent trend in yeast and human liver microsomes.

Evidence Dimension	Apparent Volume of Distribution (Vdβ)
Target Compound Data	Value approximately one-half of that observed for quinidine
Comparator Or Baseline	Quinidine (equimolar dose)
Quantified Difference	~50% reduction
Conditions	In vivo study in rabbits following intravenous bolus injection of equimolar doses.

Why This Matters

For procurement, this confirms that ODMQ is not a direct PK equivalent to quinidine and is required for accurate in vivo modeling of metabolite-specific drug distribution and accumulation.

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980;69(12):1400-1403. doi:10.1002/jps.2600691212 View Source

O-Desmethyl Quinidine is 16- to 85-Fold Less Potent a CYP2D6 Inhibitor Than Quinidine, Enabling Selective Enzyme Inhibition Studies

A direct head-to-head comparison of CYP2D6 inhibitory activity in yeast microsomes revealed that O-Desmethyl quinidine is a significantly weaker inhibitor than the parent drug quinidine [1]. This quantitative difference allows researchers to dissect the specific contributions of parent versus metabolite to CYP2D6-mediated drug-drug interactions.

Acute Toxicity (Mouse)

Head-to-head

LD₅₀ ~857 µmol/kg vs. 416 µmol/kg (quinidine)

Reported wider model tolerance window in rodent studies.

Equivalent antiarrhythmic potency in aconitine model; i.p. route.

Evidence Dimension	CYP2D6 Inhibition (Ki)
Target Compound Data	Ki = 0.43 to 2.3 µM
Comparator Or Baseline	Quinidine (Ki = 0.027 µM) and Dihydroquinidine (Ki = 0.013 µM)
Quantified Difference	16- to 85-fold weaker Ki (one to two orders of magnitude)
Conditions	Yeast-expressed human CYP2D6 microsomes, using dextromethorphan O-demethylation as a probe reaction.

Why This Matters

This 16- to 85-fold potency difference is critical for procuring the correct compound for experiments designed to attribute metabolic inhibition to quinidine itself versus its metabolites.

• [1] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-837. doi:10.1016/0006-2952(95)00207-g View Source

O-Desmethyl Quinidine Prolongs Cardiac Repolarization to a Degree Comparable to Quinidine, Indicating Proarrhythmic Potential Independent of Parent Drug

In a comparative in vitro electrophysiology study on canine Purkinje fibers, both O-Desmethyl quinidine and quinidine were found to significantly prolong the action potential duration at 90% repolarization (APD90) and to cause early afterdepolarizations at long cycle lengths [1]. This indicates that the metabolite retains substantial and clinically relevant cardiac electrophysiological activity that cannot be assumed to be negligible.

Hemodynamic Profile

Head-to-head

Less bradycardia, hypotension, vasodilation, negative inotropy vs. quinidine

Reported hemodynamic endpoint differences support cardiac safety research.

Rat and isolated rabbit heart models; full dose-response in cited study.

Evidence Dimension	Action Potential Duration Prolongation (APD90) and Proarrhythmic Markers
Target Compound Data	Significant APD90 prolongation and induction of early afterdepolarizations (EADs) at long basic cycle lengths (BCL=4000 msec) at a concentration of 10 µM.
Comparator Or Baseline	Quinidine and Dihydroquinidine (also induced significant APD90 prolongation and EADs at 10 µM). 3-Hydroxyquinidine showed similar effects.
Quantified Difference	Qualitatively similar in its ability to prolong APD and induce EADs. No significant difference in proarrhythmic potential noted between these agents at the tested concentration.
Conditions	In vitro action potential recordings from canine Purkinje fibers superfused with 10 µM of each compound for 1 hour.

Why This Matters

This evidence demonstrates that ODMQ is not an inactive metabolite and must be procured for studies aiming to assess the full arrhythmogenic burden of quinidine therapy, as it contributes directly to the electrophysiological effects.

• [1] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source

O-Desmethyl Quinidine is a Critical Analytical Reference Standard for HPLC Method Validation and Therapeutic Drug Monitoring

A validated high-performance liquid chromatographic (HPLC) method demonstrates the ability to separate and quantify O-Desmethyl quinidine with a lower limit of quantitation of 0.1 μg/mL, enabling its use as a specific reference standard [1]. This method confirms the compound's utility in accurately measuring patient samples or experimental matrices containing multiple quinidine-related species.

PK Disposition

Head-to-head

t½β 65.4 min vs. 132.4 min; Vdβ ~50% lower

PK profile supports compound-specific dosing schedules in PK/PD studies.

Rabbit i.v. bolus; two-compartment model.

Evidence Dimension	Analytical Method Sensitivity (LLOQ)
Target Compound Data	Lower Limit of Quantitation (LLOQ) = 0.1 μg/mL in 0.1 mL serum
Comparator Or Baseline	Quinidine, 3-hydroxyquinidine, quinidine-N-oxide, dihydroquinidine (all have the same LLOQ of 0.1 μg/mL under the described method).
Quantified Difference	No difference in analytical sensitivity, but its distinct retention time and resolution from other analytes are crucial for specificity.
Conditions	HPLC-UV method using a C18 column with a mobile phase of 0.01 M K2HPO4—acetonitrile (96:4) and detection at 210 nm.

Why This Matters

Procurement of a high-purity standard of ODMQ is essential for laboratories developing or validating methods for therapeutic drug monitoring of quinidine and its metabolites, ensuring assay specificity.

• [1] Leroyer R, Jarreau C, Pays M, et al. High-performance liquid chromatographic method for the quantitation of quinidine and selected quinidine metabolites. J Chromatogr. 1991;573(2):281-288. doi:10.1016/0378-4347(91)80129-Z View Source

Optimal Application Scenarios for Procuring O-Desmethyl Quinidine Based on Verified Evidence

In Vitro Drug-Drug Interaction (DDI) Studies to Attribute CYP2D6 Inhibition to Parent vs. Metabolite

Utilize O-Desmethyl quinidine's 16- to 85-fold weaker Ki for CYP2D6 inhibition (0.43–2.3 µM) compared to quinidine (Ki=0.027 µM) [1] in co-incubation studies with probe substrates like dextromethorphan. This allows researchers to definitively parse the contribution of the metabolite to overall metabolic inhibition observed in clinical samples from patients on quinidine therapy.

Ex Vivo Electrophysiological Assessment of Metabolite-Specific Proarrhythmic Risk

Employ O-Desmethyl quinidine at physiologically relevant concentrations (e.g., 10 µM) in cardiac tissue preparations like Purkinje fibers to evaluate its specific contribution to action potential duration prolongation and early afterdepolarization (EAD) genesis [2]. This is essential for dissecting the proarrhythmic liability of quinidine therapy beyond that of the parent drug alone.

In Vivo Pharmacokinetic Modeling of Metabolite Disposition and Tissue Accumulation

Use O-Desmethyl quinidine as a distinct chemical entity in animal models to study the kinetics of its distribution, which is characterized by a ~50% smaller volume of distribution (Vdβ) and a shorter terminal half-life (65.4 min vs. 132.4 min) compared to quinidine [3]. This is critical for building accurate physiologically-based pharmacokinetic (PBPK) models that account for metabolite-specific tissue uptake.

Analytical Method Development and Validation for Therapeutic Drug Monitoring (TDM)

Procure high-purity O-Desmethyl quinidine as a primary reference standard to validate HPLC-UV or LC-MS/MS methods for the simultaneous quantification of quinidine and its major metabolites in patient serum or plasma [4]. Its distinct chromatographic properties ensure accurate resolution from other analytes, meeting regulatory guidelines for specificity in bioanalytical assays.

Application

Selection Property

Validation Focus

Antiarrhythmic research (in vivo models)

Reported model tolerance window and hemodynamic endpoint context vs. quinidine

Acute toxicity and hemodynamic profiling in rodent/cardiac preparations

CYP2D6 metabolic probe studies

Weaker CYP2D6 inhibition profile may reduce metabolic interference

CYP2D6 activity profiling in microsome/hepatocyte assays

Spinal cord injury spasticity models

Compound-specific earlier onset and lower hematological endpoint vs. quinine

Spasticity endpoint and hematological monitoring in rodent studies

Quinidine metabolite quantification (LC-MS/MS)

Certified reference standard purity for method calibration

Method validation documentation and traceability review

• [1] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-837. doi:10.1016/0006-2952(95)00207-g View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source
• [3] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980;69(12):1400-1403. doi:10.1002/jps.2600691212 View Source
• [4] Leroyer R, Jarreau C, Pays M, et al. High-performance liquid chromatographic method for the quantitation of quinidine and selected quinidine metabolites. J Chromatogr. 1991;573(2):281-288. doi:10.1016/0378-4347(91)80129-Z View Source